3-(2-chlorophenyl)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C21H17ClN2O4S/c1-12-18(19(24-28-12)14-5-2-3-6-15(14)22)21(26)23-11-13-8-9-17(29-13)20(25)16-7-4-10-27-16/h2-10,20,25H,11H2,1H3,(H,23,26)
• InChI Key: ZBJYHRYVPRICAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCC3=CC=C(S3)C(C4=CC=CO4)O
• Molecular Formula: C21H17ClN2O4S
• Molecular Weight: 428.9 g/mol

Description

3-(2-chlorophenyl)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C21H17ClN2O4S and its molecular weight is 428.89. The purity is usually 95%.
BenchChem offers high-quality 3-(2-chlorophenyl)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-5-methylisoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-chlorophenyl)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-5-methylisoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds with structural similarities to the specified chemical, such as those incorporating chlorophenyl, furan, and thiophene moieties, have been investigated for their antimicrobial and antifungal properties. For instance, a study on quinazolinone and thiazolidinone derivatives has shown significant in vitro antibacterial and antifungal activities against a range of pathogens including Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai, Dodiya, & Shihora, 2011). Such findings highlight the potential of structurally similar compounds for the development of new antimicrobial agents.

Synthesis and Characterization

Research on the synthesis and characterization of related compounds has provided insights into their chemical behavior and potential applications. For example, the synthesis and antimicrobial activity of Schiff bases derived from 2-amino-4-(4-chlorophenyl) –n-(3-furan-2-ylmethyl carboxamido) thiophenes have been documented, showcasing the versatility of these frameworks in generating compounds with potential biological activity (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).

Antinociceptive and Anti-inflammatory Properties

The exploration of thiazolopyrimidine derivatives has revealed their antinociceptive and anti-inflammatory properties, suggesting the therapeutic potential of structurally related compounds in pain and inflammation management (Selvam, Karthik, Palanirajan, & Ali, 2012). This area of research underscores the significance of such chemical frameworks in the discovery of novel pharmacologically active agents.